Cas no 2758004-59-8 (2,2-Difluoro-1-(fluoromethyl)cyclopropan-1-amine hydrochloride)

• Product Name: 2,2-Difluoro-1-(fluoromethyl)cyclopropan-1-amine hydrochloride
• CAS No: 2758004-59-8
• MF: C₄H₇ClF₃N
• MW: 161.553290605545
• CID: 5853650
• PubChem ID: 165995223
• Update Time: 2025-06-22

2,2-Difluoro-1-(fluoromethyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2758004-59-8
• EN300-37342702
• 2,2-difluoro-1-(fluoromethyl)cyclopropan-1-amine hydrochloride
• 2,2-Difluoro-1-(fluoromethyl)cyclopropan-1-amine hydrochloride

• Inchi： 1S/C4H6F3N.ClH/c5-2-3(8)1-4(3,6)7;/h1-2,8H2;1H
• InChI Key： MNJCWCYGFJDQIW-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC1(CF)N)F

Computed Properties

• Exact Mass: 161.0219114g/mol
• Monoisotopic Mass: 161.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-Difluoro-1-(fluoromethyl)cyclopropan-1-amine hydrochloride

Introduction to 2,2-Difluoro-1-(fluoromethyl)cyclopropan-1-amine hydrochloride (CAS No. 2758004-59-8)

2,2-Difluoro-1-(fluoromethyl)cyclopropan-1-amine hydrochloride (CAS No. 2758004-59-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring substituted with difluoro and fluoromethyl groups, and an amine group in the form of a hydrochloride salt. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 2,2-Difluoro-1-(fluoromethyl)cyclopropan-1-amine hydrochloride involves several steps, each carefully optimized to ensure high yield and purity. The initial step typically involves the formation of the cyclopropane ring through a ring-closing metathesis reaction or a similar cyclization process. Subsequent fluorination reactions are then carried out to introduce the difluoro and fluoromethyl substituents. Finally, the amine group is introduced, followed by the formation of the hydrochloride salt to enhance solubility and stability.

Recent studies have highlighted the potential of 2,2-Difluoro-1-(fluoromethyl)cyclopropan-1-amine hydrochloride in various therapeutic areas. One notable application is its use as a modulator of specific receptors in the central nervous system (CNS). Research has shown that this compound can interact with serotonin receptors, particularly the 5-HT_2A receptor, which plays a crucial role in mood regulation and cognitive function. This interaction has led to investigations into its potential as an antidepressant or anxiolytic agent.

In addition to its CNS applications, 2,2-Difluoro-1-(fluoromethyl)cyclopropan-1-amine hydrochloride has also been explored for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2,2-Difluoro-1-(fluoromethyl)cyclopropan-1-amine hydrochloride has been extensively studied to understand its behavior in biological systems. It has been found to exhibit good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound is metabolized primarily through hepatic pathways, with metabolites being excreted via both renal and biliary routes. These properties make it suitable for chronic administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-Difluoro-1-(fluoromethyl)cyclopropan-1-amine hydrochloride. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide further insights into its therapeutic potential and optimal dosing regimens.

In conclusion, 2,2-Difluoro-1-(fluoromethyl)cyclopropan-1-amine hydrochloride (CAS No. 2758004-59-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating various medical conditions.